Cas no 2305492-14-0 (N-[3-(1-Cyclopropyl-6-fluorobenzimidazol-2-yl)-2-methylphenyl]prop-2-enamide)

• Product Name: N-[3-(1-Cyclopropyl-6-fluorobenzimidazol-2-yl)-2-methylphenyl]prop-2-enamide
• CAS No: 2305492-14-0
• MF: C₂₀H₁₈FN₃O
• MW: 335.374827861786
• CID: 6599720
• PubChem ID: 137928588
• Update Time: 2025-10-05

N-[3-(1-Cyclopropyl-6-fluorobenzimidazol-2-yl)-2-methylphenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2305492-14-0
• N-[3-(1-cyclopropyl-6-fluoro-1H-1,3-benzodiazol-2-yl)-2-methylphenyl]prop-2-enamide
• N-[3-(1-Cyclopropyl-6-fluorobenzimidazol-2-yl)-2-methylphenyl]prop-2-enamide
• EN300-26606440
• Z3405283516

• Inchi： 1S/C20H18FN3O/c1-3-19(25)22-16-6-4-5-15(12(16)2)20-23-17-10-7-13(21)11-18(17)24(20)14-8-9-14/h3-7,10-11,14H,1,8-9H2,2H3,(H,22,25)
• InChI Key： LUQTYXZZTIQMHO-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N(C(C1C=CC=C(C=1C)NC(C=C)=O)=N2)C1CC1

Computed Properties

• Exact Mass: 335.14339037g/mol
• Monoisotopic Mass: 335.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.9Ų

Additional information on N-[3-(1-Cyclopropyl-6-fluorobenzimidazol-2-yl)-2-methylphenyl]prop-2-enamide

N-[3-(1-Cyclopropyl-6-fluorobenzimidazol-2-yl)-2-methylphenyl]prop-2-enamide (CAS No. 2305492-14-0)

The compound N-[3-(1-Cyclopropyl-6-fluorobenzimidazol-2-yl)-2-methylphenyl]prop-2-enamide, identified by the CAS registry number 2305492-14-0, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzimidazole derivatives, which are known for their unique chemical properties and biological activities. The molecule's structure incorporates a benzimidazole ring fused with a cyclopropane group and a fluorine atom, along with a propenamide substituent, making it a versatile compound for research and development.

Recent studies have highlighted the importance of benzimidazole derivatives in drug discovery, particularly in the development of anti-cancer agents. The presence of the cyclopropane group in this compound introduces strain into the molecule, which can enhance its reactivity and binding affinity to specific biological targets. Additionally, the fluorine atom at the 6-position of the benzimidazole ring contributes to increased lipophilicity and improved pharmacokinetic properties, making this compound an attractive candidate for medicinal chemistry applications.

The synthesis of N-[3-(1-Cyclopropyl-6-fluorobenzimidazol-2-yl)-2-methylphenyl]prop-2-enamide involves a multi-step process that combines advanced organic synthesis techniques. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical research. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process, reducing reaction times, and minimizing by-products.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a fluorescent probe has been explored in bioimaging studies, where it demonstrates excellent selectivity for specific biomolecules. Furthermore, its role as an intermediate in the synthesis of more complex molecules has been extensively studied, highlighting its versatility in chemical transformations.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of this compound with greater accuracy. Molecular docking studies have revealed that it exhibits strong binding affinity to several therapeutic targets, including protein kinases and enzymes involved in metabolic pathways. These findings underscore its potential as a lead compound for drug development.

In conclusion, N-[3-(1-Cyclopropyl-6-fluorobenzimidazol-2-yl)-2-methylphenyl]prop-2-enamide (CAS No. 2305492-14-0) is a cutting-edge organic molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with its favorable pharmacokinetic properties, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of chemical science.